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Compound of Interest

Compound Name: 4-Nonanol

Cat. No.: B1584833

An In-depth Technical Guide to 4-Nonanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Nonanol, including its
nomenclature, physicochemical properties, and detailed experimental protocols for its synthesis
and analysis. The information is curated to support researchers and professionals in the fields
of chemistry and drug development.

IUPAC Nomenclature and Synonyms

The compound 4-Nonanol is systematically named nonan-4-ol according to the International
Union of Pure and Applied Chemistry (IUPAC) nomenclature.[1] It is a secondary alcohol, with
the hydroxyl group located on the fourth carbon of a nine-carbon aliphatic chain.[1]

A variety of synonyms and trade names are used to refer to this compound, reflecting its
historical and commercial usage. These include:

« 4-NONANOL[1]

n-Amyl n-propyl carbinol[2]

n-Pentyl n-propyl carbinol[2]

di-Nonan-4-ol[2]

(¥)-4-Nonanol[2]
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The compound exists as a racemic mixture of two enantiomers: (4R)-nonan-4-ol and (4S)-
nonan-4-ol.[2]

Chemical Identifiers:

CAS Number: 5932-79-6[1]

Molecular Formula: CoH200[1]

InChl: InChI=1S/C9H200/c1-3-5-6-8-9(10)7-4-2/h9-10H,3-8H2,1-2H3[1]

InChlKey: IXUOEGRSQCCEHB-UHFFFAOYSA-N[1]

SMILES: CCCCCC(0)CCC[3]

Physicochemical Properties

The physical and chemical properties of 4-Nonanol are summarized in the table below. This
data is essential for its handling, storage, and application in experimental settings.
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Property Value Unit Source

Molecular Weight 144.25 g/mol [1]

Colorless to almost
Appearance o - [2]
colorless clear liquid

Odor Mild, fatty - [2]
Boiling Point 192-195 °C [415]
Melting Point -35 °C

Flash Point 74 °C [6]
Density 0.82 g/cm3 [4115]
Solubility in Water 0.374 g/L (insoluble) [41[5]
logP (Octanol/Water

Partition Coefficient) 2728 ) 3l
Refractive Index 1.430 - [415]
Vapor Pressure 0.13 mmHg at 25°C [4]
pKa 15.44 +0.20 - [5]

Experimental Protocols
Synthesis of 4-Nonanol via Grignhard Reaction

A common and effective method for the synthesis of 4-Nonanol is the Grignard reaction. This
involves the reaction of a Grignard reagent with an appropriate aldehyde. The following
protocol is adapted from the synthesis of a structurally similar secondary alcohol.

Reaction Scheme:
Propylmagnesium bromide + Hexanal — 4-Nonanol
Materials:

e Magnesium turnings
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 lodine crystal (as an initiator)

e 1-Bromopropane

e Hexanal

e Anhydrous diethyl ether

e Saturated aqueous ammonium chloride solution
e Anhydrous magnesium sulfate

o Standard laboratory glassware (three-necked round-bottom flask, reflux condenser, dropping
funnel, separatory funnel)

e Magnetic stirrer and heating mantle
Procedure:
e Preparation of the Grignard Reagent:

o All glassware must be rigorously dried in an oven (e.g., at 120°C overnight) and
assembled while hot under a dry, inert atmosphere (e.g., nitrogen or argon).

o Place magnesium turnings and a small crystal of iodine into the three-necked flask.
o Dissolve 1-bromopropane in anhydrous diethyl ether and place it in the dropping funnel.

o Add a small amount of the 1-bromopropane solution to the magnesium turnings. The
reaction is initiated when the brown color of the iodine disappears and bubbling is
observed. Gentle heating may be required.

o Once initiated, add the remaining 1-bromopropane solution dropwise at a rate that
maintains a gentle reflux.

o After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure
complete formation of the Grignard reagent. The solution should appear gray and cloudy.
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» Reaction with Aldehyde:

o

Cool the Grignard reagent solution in an ice bath.

[¢]

Dissolve hexanal in anhydrous diethyl ether and add it to the dropping funnel.

[¢]

Add the hexanal solution dropwise to the stirred Grignard reagent. This reaction is
exothermic, and the addition rate should be controlled to maintain a gentle reflux.

[¢]

After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours.
o Work-up and Purification:

o Cool the reaction mixture in an ice bath and slowly quench it by adding saturated aqueous
NHa4Cl solution dropwise.

o Transfer the mixture to a separatory funnel. The desired product will be in the ether layer.
o Separate the layers. Extract the aqueous layer two more times with diethyl ether.

o Combine all organic layers and wash with brine (saturated NaCl solution).

o Dry the organic layer over anhydrous MgSOa or Naz2SOa.

o Filter to remove the drying agent and remove the solvent using a rotary evaporator.

o The crude product can be purified by vacuum distillation or flash column chromatography.

uuuuuuuuuuuuuuuuuuuuuuuuuuuuuuu
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Caption: Workflow for the synthesis of 4-Nonanol via Grignard reaction.
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Purification by Fractional Distillation

For larger quantities of crude 4-Nonanol, fractional distillation under reduced pressure is an
effective purification method.

Equipment:

Distillation flask

e Fractionating column (e.g., Vigreux)

o Distillation head with a thermometer

e Condenser

e Receiving flask

e Heating mantle

Vacuum source and gauge

Procedure:

Set up the fractional distillation apparatus in a fume hood.

Place the crude 4-Nonanol and a few boiling chips into the distillation flask.

Gradually reduce the pressure to the desired level.

Begin heating the distillation flask gently.

Collect the fraction that distills at the expected boiling point of 4-Nonanol at the applied
pressure.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

The identity and purity of the synthesized 4-Nonanol can be confirmed using GC-MS.
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Instrumentation:
e Gas chromatograph equipped with a mass spectrometer detector.
e Capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 pm).
Typical GC Conditions:
o Carrier Gas: Helium at a flow rate of 1 mL/min.
« Injection Mode: Split.
e Injector Temperature: 250 °C.
e Oven Temperature Program:
o Initial temperature: 50 °C, hold for 5 minutes.
o Ramp: 10 °C/min to 250 °C.
o Hold at 250 °C for 10 minutes.
Typical MS Conditions:
 lon Source: Electron lonization (EI) at 70 eV.
 Interface Temperature: 250 °C.
¢ Mass Scan Range: 35-335 amu.

The resulting mass spectrum can be compared with a standard library for confirmation.
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Caption: General workflow for the analysis of 4-Nonanol by GC-MS.

Involvement in Sighaling Pathways

Extensive literature searches for the biological activity of 4-Nonanol did not reveal any
significant, direct involvement in specific intracellular signaling pathways. Much of the research
that appears related to "nonanol” in a signaling context is actually focused on 4-hydroxy-2-
nonenal (HNE). HNE is a highly reactive a,3-unsaturated aldehyde produced during the lipid
peroxidation of w-6 polyunsaturated fatty acids.[7] It is a well-established signaling molecule
involved in a multitude of cellular processes, including oxidative stress responses,
inflammation, proliferation, and apoptosis.[7]

It is crucial to distinguish 4-Nonanol, a simple secondary alcohol, from the highly bioactive

aldehyde, 4-hydroxy-2-nonenal. While 4-Nonanol has been identified as a volatile component
in some organisms and may possess some general antimicrobial properties, there is currently
no substantial evidence to suggest it acts as a specific signaling molecule in the same manner
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as HNE.[4] Researchers investigating the biological effects of lipid-derived molecules should be
careful to ensure the correct compound is being studied.

Safety and Handling

4-Nonanol is classified as causing serious eye irritation.[4] Standard laboratory safety
precautions should be followed, including the use of personal protective equipment such as
safety glasses and gloves. It should be stored in a cool, well-ventilated area.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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